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Compound of Interest

Compound Name: 5-Nonylcyclohexane-1,3-dione

CAS No.: 61621-52-1

Cat. No.: B14596594

Get Quote

Executive Summary: Operational Safety & Logistics
Compound: 5-Nonylcyclohexane-1,3-dione CAS: 61621-52-1 Chemical Class:

-Diketone / Cyclic 1,3-dione Primary Hazards: Skin/Eye Irritant, Potential Aquatic Toxicity
(Long-chain alkyl).[1] Disposal Method: High-temperature incineration via licensed chemical
waste contractor.[1]

Urgent Directive: Do NOT dispose of this compound down the drain. The lipophilic nonyl chain

significantly increases the risk of bioaccumulation and aquatic toxicity compared to the parent

cyclohexane-1,3-dione.[1]

Part 1: Chemical Characterization & Hazard
Assessment
To dispose of a chemical safely, you must understand its behavior in the waste stream. 5-
Nonylcyclohexane-1,3-dione exhibits dual functionality that dictates its handling:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14596594#bc-rfq
https://www.benchchem.com/product/b14596594/docs?utm_src=pdf-body#comprehensive-disposal-guide-5-nonylcyclohexane-1-3-dione-1
https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/Nonylcyclohexane
https://www.benchchem.com/product/b14596594/docs?utm_src=pdf-body#comprehensive-disposal-guide-5-nonylcyclohexane-1-3-dione-1
https://www.benchchem.com/product/b14596594/docs?utm_src=pdf-body#comprehensive-disposal-guide-5-nonylcyclohexane-1-3-dione-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14596594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acidic Core (The "Head"): The 1,3-dione moiety exists in equilibrium with its enol form,

making the compound weakly acidic (pKa

5-6).[1]

Operational Insight: It is soluble in dilute aqueous bases (e.g., 1M NaOH), which is the

most effective method for decontamination of glassware.

Lipophilic Tail (The "Body"): The C9 (nonyl) alkyl chain renders the molecule highly

hydrophobic.

Operational Insight: It will not dissolve in water alone.[1] Spills require organic solvents

(Ethanol, Acetone) or surfactant-heavy aqueous solutions for cleanup.[1]

Physical Properties Table
Property Value / Characteristic Relevance to Disposal

Physical State
Solid or Viscous Liquid

(depending on purity/temp)

Requires solid waste protocols

or secondary containment if

liquid.[1]

Solubility
Organic solvents (DCM,

EtOAc), Aqueous Base

Use base bath for cleaning; do

not use water for spills.

Acidity (pKa)
~5.2 (Estimated based on

Dimedone)

Compatible with general

organic waste; avoid mixing

with strong oxidizers.[1]

Flash Point >110°C (Predicted)
Classified as combustible, not

highly flammable.

Part 2: Regulatory Classification (RCRA)
Applicable to US-based laboratories under 40 CFR.[1]

This compound is not explicitly listed on the EPA's P-list (Acutely Toxic) or U-list (Toxic).[1]

However, the generator is responsible for determining if the waste exhibits hazardous

characteristics.
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Ignitability (D001): Unlikely (Flash point > 60°C).[1]

Corrosivity (D002): Non-corrosive (Solid/Viscous liquid).[1]

Reactivity (D003): Stable.

Toxicity (D0xx): Not a standard TCLP contaminant.[1]

Determination: Classify as Non-Regulated Chemical Wasteunless mixed with hazardous

solvents (e.g., Chloroform, Methanol), in which case the mixture assumes the hazard codes of

the solvent (e.g., F002, F003).[2]

Best Practice: Treat as Hazardous Organic Waste for incineration to ensure complete

destruction of the biologically active core.

Part 3: Disposal Procedures
Workflow Visualization
The following decision tree outlines the logical flow for disposing of 5-Nonylcyclohexane-1,3-
dione in various states.
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Figure 1: Decision logic for the segregation and packaging of 5-Nonylcyclohexane-1,3-dione
waste streams.

Protocol A: Solid Waste (Pure Compound)
Scenario: Expired reagent, synthesis yield, or spill debris.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or double-bag in heavy-

duty clear polyethylene bags.

Labeling: Clearly mark the container with the full chemical name. Do not use abbreviations

(e.g., "5-NCHD").

Segregation: Store away from strong oxidizers (e.g., nitric acid, permanganates) to prevent

potential exothermic oxidation of the alkyl chain.

Protocol B: Liquid Waste (Solutions)
Scenario: HPLC waste, reaction mixtures, mother liquors.

Solvent Compatibility:

Halogenated: If dissolved in DCM or Chloroform, place in the "Halogenated Organic"

carboy.

Non-Halogenated: If dissolved in Methanol, Ethyl Acetate, or Acetone, place in the "Non-

Halogenated Organic" carboy.

pH Check: If the solution is highly acidic or basic (e.g., from a quench), neutralize to pH 5–9

before adding to the central waste carboy to prevent drum pressurization.

Protocol C: Decontamination (Glassware & Spills)
Mechanism: The acidity of the 1,3-dione protons allows the molecule to form a water-soluble

enolate salt in the presence of a base.[1]

Cleaning Glassware:

Pre-Rinse: Rinse gross residue with acetone.[1] Collect this as organic waste.
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Solubilization: Soak glassware in a base bath (Ethanolic KOH or dilute NaOH) or wash with

an alkaline detergent (e.g., Alconox). The base deprotonates the dione, making it water-

soluble and easily washed away.

Spill Cleanup (Solid/Viscous):

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Containment: If liquid, dike with absorbent pads.

Removal: Scoop solids into a waste jar.

Final Polish: Wipe the surface with a paper towel soaked in dilute sodium carbonate (

) or soapy water.[1] This is more effective than water alone due to the lipophilicity of the
nonyl chain.

Part 4: Safety & Emergency Response
Hazard Scenario Immediate Action

Skin Contact

Wash with soap and water for 15 minutes.[1]

The compound is lipophilic; soap is essential to

remove it from skin oils.[1]

Eye Contact

Rinse with water for 15 minutes.[1][3][4][5] Seek

medical attention if irritation persists (standard

for irritants).

Inhalation
Move to fresh air.[1][3][4][5][6][7][8][9] If solid

dust is inhaled, monitor for respiratory irritation.

Fire

Use

, dry chemical, or foam.[3] Water spray may

spread the fire if the compound is in a molten

state (floating on water).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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